Cas no 1182886-77-6 (2-(4-Bromo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-(4-Bromo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 1182886-77-6
• MF: C₉H₁₂BrN₃O
• MW: 258.115080833435
• CID: 5057494
• Update Time: 2023-08-25

2-(4-Bromo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
• 2-(4-bromopyrazol-1-yl)-1-pyrrolidin-1-ylethanone
• 2-(4-Bromo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C9H12BrN3O/c10-8-5-11-13(6-8)7-9(14)12-3-1-2-4-12/h5-6H,1-4,7H2
• InChI Key： LFBDKCUTMAOCCA-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 1
• Topological Polar Surface Area: 38.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines